Cas no 28624-28-4 ((+)-δ-Selinene)

• Product Name: (+)-δ-Selinene
• CAS No: 28624-28-4
• MF: C₁₅H₂₄
• MW: 204.351064682007
• CID: 1997653
• Update Time: 2025-05-20

(+)-δ-Selinene Chemical and Physical Properties

Names and Identifiers

• (+)-zeta-Selinen
• (+)-zeta-selinene
• (+-)-delta-Selinen
• delta-selinene
• (+)-δ-Selinene

• Inchi： 1S/C15H24/c1-11(2)13-7-9-15(4)8-5-6-12(3)14(15)10-13/h10-11H,5-9H2,1-4H3/t15-/m1/s1
• InChI Key： VEGYMPQCXPVQJY-OAHLLOKOSA-N
• SMILES： [C@]12(C)C(C=C(C(C)C)CC1)=C(C)CCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids

Additional information on (+)-δ-Selinene

Exploring the Chemistry and Applications of (+)-δ-Selinene (CAS No. 28624-28-4)

(+)-δ-Selinene (CAS No. 28624-28-4) is a naturally occurring sesquiterpene, widely recognized for its unique aromatic properties and potential therapeutic benefits. As a key component in essential oils derived from plants like celery and selinum species, this compound has garnered significant attention in the fields of aromatherapy, flavor enhancement, and phytochemical research. Its molecular structure, characterized by a bicyclic framework, contributes to its stability and versatility in industrial and scientific applications.

In recent years, the demand for natural terpenes like (+)-δ-Selinene has surged, driven by consumer preferences for eco-friendly and sustainable ingredients. Researchers are particularly interested in its potential anti-inflammatory and antioxidant properties, aligning with the growing trend toward plant-based therapeutics. Studies suggest that (+)-δ-Selinene may interact with biological pathways to modulate oxidative stress, making it a candidate for further investigation in nutraceutical formulations.

The essential oil industry extensively utilizes (+)-δ-Selinene for its earthy, woody aroma, often blending it with other terpenes to create complex fragrances. Its compatibility with cosmetic formulations has also been explored, particularly in skincare products targeting anti-aging and skin barrier repair. This aligns with the rising popularity of clean beauty products, where consumers prioritize ingredients with low toxicity and natural origins.

From a pharmacological perspective, (+)-δ-Selinene exhibits intriguing interactions with human receptors, though clinical evidence remains limited. Preliminary data highlight its role in aroma-driven relaxation, a feature leveraged in stress-relief products. Additionally, its potential synergy with cannabinoids and other terpene profiles has sparked interest in the wellness and CBD markets, where entourage effects are a hot topic.

On the industrial front, (+)-δ-Selinene is valued for its stability under varying pH conditions, making it suitable for food-grade applications. Its use as a flavor modifier in beverages and culinary extracts underscores its versatility. Furthermore, advancements in extraction technologies, such as supercritical CO2 extraction, have improved the yield and purity of this compound, meeting the demands of high-value markets.

Environmental considerations also play a role in the discourse around (+)-δ-Selinene. As a biodegradable compound, it aligns with global initiatives to reduce synthetic chemical reliance. Its production from renewable plant sources further enhances its appeal in green chemistry circles, where carbon footprint reduction is a priority.

In summary, (+)-δ-Selinene (CAS No. 28624-28-4) represents a multifaceted compound with applications spanning fragrance, health, and sustainability. As research continues to uncover its mechanistic pathways, its commercial and scientific relevance is poised to grow, particularly in sectors emphasizing natural solutions and holistic wellness.